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Compound of Interest

Compound Name: 2-Methylglutaronitrile

CAS No.: 28906-50-5

Cat. No.: B7801623

Get Quote

This guide provides a comprehensive overview of 2-Methylglutaronitrile, a significant

chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development, offering in-depth insights into its properties, synthesis, applications, and safe

handling.

Core Identification and Physicochemical Properties
2-Methylglutaronitrile, systematically named 2-methylpentanedinitrile, is a chiral organic

compound primarily encountered as a racemate.[1] It is a colorless to pale yellow liquid with a

distinct, unpleasant odor.[1][2] Its significance in industrial chemistry has grown from being a

byproduct to a valuable precursor and solvent.[3]

The unique identification of this compound is crucial for regulatory and research purposes. Its

primary identifier is the CAS (Chemical Abstracts Service) number 4553-62-2.[1]

Key Physicochemical Data:
A summary of the essential quantitative properties of 2-Methylglutaronitrile is presented

below for quick reference.
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Property Value Source(s)

CAS Number 4553-62-2 [1][4][5]

Molecular Formula C₆H₈N₂ [1][4][5]

Molar Mass 108.144 g·mol⁻¹ [1][5]

Appearance Colorless to pale yellow liquid [1][2]

Density 0.95 g/mL at 25 °C [4]

Melting Point -45 °C [1][4]

Boiling Point 269-271 °C [4]

Flash Point 115 °C (closed cup)

Water Solubility 52.3 g/L at 20 °C [4]

Refractive Index n20/D 1.434 [4]

Synthesis and Industrial Production
The primary industrial source of 2-Methylglutaronitrile is as a byproduct in the large-scale

synthesis of adiponitrile, a key precursor for nylon 66.[1][3] This process involves the

hydrocyanation of 1,3-butadiene.[1]

The synthesis can be visualized as a multi-step process:

First Hydrocyanation: 1,3-butadiene reacts with hydrogen cyanide (HCN) in the presence of

a nickel catalyst to form a mixture of pentenenitriles.[1]

Isomerization: This mixture is then isomerized to favor 3- and 4-pentenenitriles.[1]

Second Hydrocyanation: A second molecule of HCN is added to the pentenenitrile mixture.

While the desired product is the linear adiponitrile, the formation of the branched isomer, 2-
Methylglutaronitrile, occurs concurrently.[1][3]

The regioselectivity of the second hydrocyanation step is a critical factor influencing the ratio of

adiponitrile to 2-Methylglutaronitrile.[3] The 2-Methylglutaronitrile can be separated from the
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product mixture by fractional distillation.[1]
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Caption: Industrial synthesis of Adiponitrile and 2-Methylglutaronitrile.

Chemical Reactivity and Key Transformations
The dinitrile functionality of 2-Methylglutaronitrile allows for a variety of chemical

transformations, making it a versatile building block in organic synthesis.[2]

Hydrogenation
Catalytic hydrogenation of the nitrile groups is a key reaction.

To Diamine: Hydrogenation in the presence of a Raney cobalt catalyst yields 2-methyl-1,5-

pentanediamine.[1] This diamine is a precursor for specific polyamides and polyurethanes.[1]
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Hydrolysis
The nitrile groups can be hydrolyzed to carboxylic acids.

To Diacid: Alkaline hydrolysis converts 2-Methylglutaronitrile to 2-methylglutaric acid.[1]

To Imide: Heating with water in the presence of a titanium dioxide catalyst can form 2-

methylglutarimide.[1]

Cyclization and Further Reactions
To Pyridine Derivatives: 2-Methyl-1,5-pentanediamine can be converted to 3-

methylpiperidine, which can then be dehydrogenated to 3-methylpyridine (β-picoline).[1][5] 3-

Methylpyridine is a precursor to nicotinamide (a form of vitamin B3).[1]
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2-Methylglutaronitrile

2-Methyl-1,5-pentanediamineHydrogenation
(Raney Co)

2-Methylglutaric Acid

Alkaline
Hydrolysis

3-Methylpyridine

Cyclization &
Dehydrogenation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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